N-{4-[1-(4-pyridinylmethyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-yl}acetamide

• IUPAC Name: N-[4-[1-(pyridin-4-ylmethyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C17H14N6O2/c1-11(24)19-16-15(21-25-22-16)17-20-13-4-2-3-5-14(13)23(17)10-12-6-8-18-9-7-12/h2-9H,10H2,1H3,(H,19,22,24)
• InChI Key: METATGUBLXSXLL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NON=C1C2=NC3=CC=CC=C3N2CC4=CC=NC=C4
• Molecular Formula: C17H14N6O2
• DSSTOX Substance ID: DTXSID701133897
• Molecular Weight: 334.33 g/mol
• CAS RN: 893766-31-9

Description

N-{4-[1-(4-pyridinylmethyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-yl}acetamide, also known as PBOX-15, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{4-[1-(4-pyridinylmethyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-yl}acetamide involves the activation of the p53 pathway, which is a critical pathway involved in regulating cell growth and preventing cancer development. This compound binds to the DNA-binding domain of p53, stabilizing the protein and promoting its transcriptional activity. This leads to the upregulation of pro-apoptotic genes and the downregulation of anti-apoptotic genes, ultimately resulting in apoptosis of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in normal cells, indicating its potential as a selective anticancer agent. It has also been found to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to cancer cells. This can lead to the suppression of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of N-{4-[1-(4-pyridinylmethyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-yl}acetamide is its ability to selectively induce apoptosis in cancer cells, while sparing normal cells. This makes it a promising candidate for cancer therapy. However, one limitation is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-{4-[1-(4-pyridinylmethyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-yl}acetamide. One direction is to investigate its potential as a radiosensitizer in combination with radiation therapy. Another direction is to explore its efficacy in combination with other anticancer agents. In addition, the development of more water-soluble derivatives of this compound could improve its bioavailability and efficacy in cancer treatment. Further studies are also needed to elucidate the molecular mechanisms underlying its selective anticancer effects.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential as an anticancer agent. Its ability to selectively induce apoptosis in cancer cells, inhibit angiogenesis, and enhance the effectiveness of radiation therapy makes it a promising candidate for cancer therapy. However, more studies are needed to fully understand its mechanisms of action and potential therapeutic applications.

Scientific Research Applications

N-{4-[1-(4-pyridinylmethyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-yl}acetamide has been studied for its potential anticancer properties. It has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the p53 pathway, which is a tumor suppressor protein. This compound has also been found to inhibit the growth and metastasis of cancer cells in various types of cancer, including breast, prostate, and lung cancer. In addition, this compound has shown potential as a radiosensitizer, which can enhance the effectiveness of radiation therapy in cancer treatment.